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Compound of Interest

Compound Name: 3-(Benzyloxy)phenol

Cat. No.: B189647 Get Quote

Essential Safety and Handling Guide for 3-
(Benzyloxy)phenol
For immediate reference, this guide provides critical safety protocols, personal protective

equipment (PPE) requirements, and operational procedures for the handling and disposal of 3-
(Benzyloxy)phenol. Researchers, scientists, and drug development professionals should

review this information thoroughly before working with this compound.

Given that 3-(Benzyloxy)phenol is a derivative of phenol, this guidance incorporates the well-

established safety protocols for phenol where specific data for 3-(Benzyloxy)phenol is not

available. Phenol is known to be corrosive and toxic, with the ability to be absorbed through the

skin.

Quantitative Data Summary
The following table summarizes the available quantitative data for 3-(Benzyloxy)phenol.
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Property Value

CAS Number 3769-41-3[1]

Molecular Formula C₁₃H₁₂O₂[1]

Molecular Weight 200.24 g/mol [1]

Boiling Point 358 °C at 760 mmHg[2]

Flash Point 212.117 °C[2]

Physical Form Solid[3]

Hazard Identification and Personal Protective
Equipment
3-(Benzyloxy)phenol is classified with the following hazard statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

The signal word for this chemical is "Warning," and it is represented by the GHS07 pictogram

(exclamation point).[2]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification
Rationale and Best
Practices

Hand Protection

Wear chemical-impermeable

gloves.[4] For phenol and its

derivatives, double gloving

with 4 mil nitrile gloves or

single-layer 8 mil nitrile gloves

is recommended.[5] For

extensive work or spills,

consider reusable Viton® or

Viton®-butyl gloves.[5]

Phenol derivatives can readily

penetrate standard laboratory

gloves. Always change gloves

immediately if they become

contaminated.[5]

Eye/Face Protection
Chemical safety goggles or a

face shield are required.[6]

Protects against splashes that

can cause serious eye

irritation.[3]

Skin and Body Protection

A lab coat is mandatory.[6] For

larger quantities, consider an

impermeable apron or

coveralls.[7] Wear long pants

and closed-toe shoes.

Prevents skin contact and

absorption.[6] Phenol can

cause severe burns which may

not be immediately painful due

to its anesthetic effect.[8]

Respiratory Protection

Work in a certified chemical

fume hood.[6][9] If a fume

hood is not available or for spill

response, a respirator may be

necessary.

Avoid breathing dust or vapors.

[4] Inhalation can cause

respiratory tract irritation.[10]

Emergency Spill Response Workflow
The following diagram outlines the procedural steps for responding to a spill of 3-
(Benzyloxy)phenol.
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Immediate Actions

Spill Containment & Cleanup

Waste Disposal

Evacuate non-essential personnel
and alert others in the area.

Ensure adequate ventilation.
Work in a fume hood if possible.

Secure the area

Don appropriate PPE:
- Double nitrile gloves

- Safety goggles/face shield
- Lab coat/apron

Prepare for cleanup

Cover the spill with an absorbent
material like vermiculite or sand.

Begin cleanup

Carefully collect the absorbed material
into a sealed, labeled container.

Once absorbed

Decontaminate the spill area with
soap and water.

After collection

Dispose of the waste container
as hazardous chemical waste.

Finalize

Remove and dispose of
contaminated PPE as hazardous waste.

Wash hands thoroughly
with soap and water.

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Experimental Protocols: Step-by-Step Guidance
Handling and Storage:

Review Safety Data: Before use, review the Safety Data Sheet (SDS).[11]

Work Area: Always handle 3-(Benzyloxy)phenol in a well-ventilated area, preferably within a

chemical fume hood.[6][9]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound, even if gloves were worn.[11]

Storage: Store the container tightly closed in a cool, dry, and well-ventilated area.[6] Keep it

away from incompatible materials such as strong oxidizers and bases.[6] Store containers

below eye level.[6]

First Aid Measures:

Skin Contact: This is a critical exposure route. Rapid decontamination is essential.[9]

Immediately remove all contaminated clothing.[8]

Flush the affected area with copious amounts of water for at least 15 minutes.[8][12]

After rinsing, repeatedly swab the area with Polyethylene Glycol (PEG 300 or 400) for at

least 30 minutes.[12] If PEG is unavailable, continue washing with soap and water.[11]

Seek immediate medical attention.[10]

Eye Contact:

Immediately flush the eyes with large amounts of water for at least 15 minutes, holding the

eyelids open.[9][12]

Remove contact lenses if it can be done easily.[9]

Seek immediate medical attention.[10]
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Inhalation:

Move the individual to fresh air immediately.[4][10]

If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.

[4]

Seek immediate medical attention.[10]

Ingestion:

Do NOT induce vomiting.[4][9]

If the person is conscious, rinse their mouth with water and give them 4-8 ounces of water

or milk to drink.[9]

Never give anything by mouth to an unconscious person.[4]

Seek immediate medical attention.[4]

Disposal Plan:

Waste Collection: All waste containing 3-(Benzyloxy)phenol, including contaminated

absorbents and PPE, must be collected in a clearly labeled, sealed, and leak-proof

container.[6][13]

Waste Classification: This material should be disposed of as hazardous chemical waste.[14]

Disposal Method: Do not pour down the drain.[13] The recommended disposal method is

incineration at a licensed chemical disposal facility.[13] Follow all local, state, and federal

regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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